Cas no 2870805-27-7 (naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate)

• Product Name: naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate
• CAS No: 2870805-27-7
• MF: C₁₈H₁₅ClO₄S
• MW: 362.827303171158
• CID: 5329120
• PubChem ID: 165435973
• Update Time: 2025-06-08

naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• F3386-5284
• 2870805-27-7
• Z6748050333
• AKOS040854556
• naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate
• 2-Naphthalenyl 5-chloro-2-ethoxybenzenesulfonate

• Inchi： 1S/C18H15ClO4S/c1-2-22-17-10-8-15(19)12-18(17)24(20,21)23-16-9-7-13-5-3-4-6-14(13)11-16/h3-12H,2H2,1H3
• InChI Key： QRZWEKJEQVNIHJ-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C3C(=C2)C=CC=C3)(=O)=O)=CC(Cl)=CC=C1OCC

Computed Properties

• Exact Mass: 362.0379578g/mol
• Monoisotopic Mass: 362.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)

Additional information on naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate

Naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate (CAS No. 2870805-27-7)

Naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate (CAS No. 2870805-27-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate is C₁₉H₁₆ClO₄S, and its molecular weight is approximately 379.84 g/mol. The compound features a naphthalene ring system conjugated with a chloroethoxybenzenesulfonate moiety, which imparts specific chemical and biological properties. The presence of the naphthalene ring provides aromatic stability, while the sulfonate group enhances solubility and reactivity.

Recent studies have highlighted the potential of naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate in various pharmacological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain.

In addition to its anti-inflammatory effects, naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate has shown promise in the treatment of neurodegenerative diseases. A study conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest potential applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in preclinical models.

Toxicity studies have shown that naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route for producing naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate involves several well-established chemical reactions. The process typically begins with the synthesis of the naphthalene derivative, followed by the introduction of the chloroethoxybenzenesulfonate group through a series of substitution and sulfonation reactions. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection.

In conclusion, naphthalen-2-yl 5-chloro-2-ethoxybenzene-1-sulfonate (CAS No. 2870805-27-7) represents a promising compound with a diverse range of biological activities. Its potential applications in anti-inflammatory therapy and neuroprotection make it an exciting area of research for both academic and industrial scientists. As further studies continue to elucidate its mechanisms of action and clinical potential, this compound may pave the way for new treatments in various medical fields.